Cas no 2228110-67-4 (2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid)
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid
- 2228110-67-4
- EN300-1779059
-
- Inchi: 1S/C9H16N4O2/c1-4-13-8(11-5-12-13)9(2,3)6(10)7(14)15/h5-6H,4,10H2,1-3H3,(H,14,15)
- InChI Key: FKGQURJNMCAGTP-UHFFFAOYSA-N
- SMILES: OC(C(C(C)(C)C1=NC=NN1CC)N)=O
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 94Ų
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779059-0.05g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-0.1g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-0.25g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-0.5g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-1.0g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 1g |
$1801.0 | 2023-05-23 | ||
| Enamine | EN300-1779059-2.5g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-5.0g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 5g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1779059-10.0g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 10g |
$7742.0 | 2023-05-23 | ||
| Enamine | EN300-1779059-1g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1779059-5g |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid |
2228110-67-4 | 5g |
$5221.0 | 2023-09-20 |
2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid
Comprehensive Overview of 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 2228110-67-4)
The compound 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid (CAS No. 2228110-67-4) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-ethyl-1H-1,2,4-triazole moiety, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in modern drug design.
In recent years, the demand for novel amino acid derivatives has surged due to their role in developing targeted therapies for metabolic disorders and neurodegenerative diseases. The 1,2,4-triazole ring in this compound is known for its bioisosteric properties, often used to enhance pharmacokinetic profiles. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds, reducing time and cost in preclinical studies.
The synthesis of 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid involves multi-step organic reactions, including condensation and cyclization, to achieve high purity. Its CAS No. 2228110-67-4 serves as a unique identifier in chemical databases, facilitating global research collaboration. Given the rise of green chemistry, efforts are underway to optimize its synthesis using environmentally friendly catalysts and solvents, addressing sustainability concerns in the pharmaceutical industry.
From a commercial perspective, this compound is listed in specialized catalogs for research chemicals, catering to academic and industrial labs. Its applications extend to peptide mimetics and small molecule inhibitors, areas frequently searched in scientific literature. The growing interest in personalized medicine has further propelled studies on its derivatives, as they offer tailored solutions for complex diseases.
Analytical characterization of CAS No. 2228110-67-4 typically employs techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. As the scientific community explores its structure-activity relationships (SAR), this compound continues to be a focal point in journals and conferences, reflecting its relevance in cutting-edge research.
In summary, 2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid represents a promising candidate for advancing medicinal chemistry and biotechnology. Its integration into high-throughput screening platforms and machine learning-based drug design underscores its potential to address unmet medical needs, making it a compound of enduring scientific and commercial value.
2228110-67-4 (2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)